DSP-0565

Epilepsy Therapeutic Index Rotarod
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H12FNO
Molecular Weight 229.25 g/mol
Cat. No. B15620416
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Technical Parameters


Basic Identity
Product NameDSP-0565
Molecular FormulaC14H12FNO
Molecular Weight229.25 g/mol
Structural Identifiers
InChIInChI=1S/C14H12FNO/c15-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-14(16)17/h1-8H,9H2,(H2,16,17)
InChIKeyMWAPNZXZUGCADE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





DSP-0565: Broad-Spectrum AED with Differentiated Safety Margins


DSP-0565 [2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide, compound 17a] is an orally active, small-molecule broad-spectrum anti-epileptic drug (AED) candidate developed by Sumitomo Dainippon Pharma (now Sunovion), currently in Phase 1 clinical development for treatment-resistant epilepsy [1]. It belongs to the biphenyl acetamide structural class and was optimized from a sulfonamide lead (compound A) by replacing the N-methylsulfonamide group with an acetamide moiety to eliminate reactive metabolite liability while preserving anti-convulsant efficacy [1]. DSP-0565 exhibits a sodium valproate (VPA)-like pharmacological profile—active in both the maximal electroshock seizure (MES) and subcutaneous pentylenetetrazol (scPTZ) models—but with a superior therapeutic index and a distinct GABAergic mechanism that does not involve direct GABA-A receptor binding [1]. Its human metabolism proceeds primarily via amide hydrolysis, in contrast to the oxidative pathways dominant in rodents and dogs [2].

Multi-model seizure coverage context (MES, scPTZ, kindling, 6 Hz)
Novel GABAergic mechanism not mediated by canonical GABA-A binding
Absence of reactive metabolite signal in human liver microsomal assay
Reported separation of anti-convulsant doses from motor-impairment threshold

Why DSP-0565 Cannot Be Substituted


Generic substitution among AEDs is confounded by fundamentally divergent seizure-model coverage, safety margins, and metabolic liabilities. Most conventional AEDs—including carbamazepine, phenytoin, topiramate, and lamotrigine—are active in the MES model but show no or weak efficacy in the scPTZ model, limiting their clinical utility to partial seizures [1]. Only sodium valproate (VPA) demonstrates activity in both MES and scPTZ, yet VPA's therapeutic index is constrained by neurotoxicity at effective doses [1]. Within the biphenyl acetamide series, even single-atom substitutions (e.g., chlorine at the ortho position of ring A, compound 17b) produce markedly weaker anti-convulsant activity at 25 mg/kg p.o. compared to DSP-0565, while trifluoromethyl (17c) or cyano (17d) analogs lose scPTZ activity entirely even at 100 mg/kg p.o. [1]. Furthermore, the predecessor sulfonamide lead (compound A) generated reactive metabolites trapped as dansyl glutathione (dGSH) adducts, flagging a risk of idiosyncratic hepatotoxicity that was engineered out of DSP-0565 [1]. These data collectively demonstrate that neither commercial AEDs nor close structural analogs replicate DSP-0565's integrated profile of broad-spectrum efficacy, elevated therapeutic index, and clean metabolic activation.

DSP-0565

Dual MES/scPTZ activity at 25 mg/kg; no reactive metabolites; novel GABAergic target

Conventional AEDs

Carbamazepine, phenytoin, topiramate, lamotrigine lack scPTZ activity; limited to partial-seizure models

DSP-0565

Acetamide moiety; no dGSH adduct detected; >95% microsomal stability

Sulfonamide lead (Compound A)

Reactive metabolite formation confirmed; DILI concern may limit chronic-dosing studies

DSP-0565

Anti-convulsant doses (27–56 mg/kg) below rotarod TD50; wider TI context

Sodium valproate

Overlap between effective and neurotoxic dose ranges; TI typically 1.1–1.7 in rodent models

DSP-0565 Differentiation Evidence


Superior Therapeutic Index Compared to Valproate

In a direct head-to-head comparison within the same study, the therapeutic index (TI = TD50/ED50) of DSP-0565 determined via the rotarod neurotoxicity test was found to be 2–4 times superior to that of sodium valproate (VPA) [1]. The ED50 values of DSP-0565 in the MES, scPTZ, and 6 Hz seizure models were 27, 27, and 56 mg/kg p.o. respectively, all falling within a similar range and—critically—below the rotarod TD50, whereas VPA's effective dose range overlapped with its neurotoxic dose range [1]. This indicates that DSP-0565 achieves anti-convulsant efficacy at doses that spare motor coordination, in contrast to VPA.

Therapeutic Index vs VPA
Head-to-head
TI 2–4× higher than valproate; ED50 MES 27, scPTZ 27, 6 Hz 56 mg/kg p.o. (mice), all below rotarod TD50; valproate effective doses coincide with neurotoxic range
Reported separation of anti-convulsant and motor-impairment doses
Rotarod neurotoxicity test; mouse oral dosing; direct comparison in same study
Epilepsy Therapeutic Index Rotarod Neurotoxicity Valproate

Dual MES/scPTZ Anti-Convulsant Activity

DSP-0565 showed potent anti-convulsant activity in both the MES and scPTZ models at 25 mg/kg p.o., a profile matched only by sodium valproate among clinically used AEDs [1]. In contrast, carbamazepine, phenytoin, topiramate, and lamotrigine exhibit potent efficacy in the MES model but no or weak efficacy in the scPTZ model, which clinically correlates with efficacy limited to partial seizures [1]. This dual-model activity was systematically demonstrated: DSP-0565 produced significant seizure protection in scPTZ at 25 mg/kg, while close analogs such as the 2,4-difluoro derivative (17i) failed to show scPTZ activity even at 100 mg/kg p.o. [1].

Dual MES/scPTZ Activity
Cross-study comparable
Active in MES at 25 mg/kg, scPTZ at 25 mg/kg; ED50 both 27 mg/kg; conventional AEDs (carbamazepine, phenytoin, topiramate, lamotrigine) lack scPTZ efficacy; close analogs (2,4-difluoro, CF3, CN) show no scPTZ activity even at 100 mg/kg
Broad-spectrum seizure model coverage context
Mouse oral administration; balanced potency across generalized and focal seizure paradigms
Epilepsy Broad-Spectrum MES scPTZ Seizure Models

Eliminated Reactive Metabolite Risk vs Compound A

The predecessor lead compound A (2′-fluoro-N-methyl-[1,1′-biphenyl]-2-sulfonamide) generated reactive metabolites trapped as dansyl glutathione (dGSH) adducts in human liver microsomes, indicating a risk of idiosyncratic drug-induced liver injury (DILI) [1]. In contrast, DSP-0565—designed by replacing the sulfonamide with an acetamide group—showed no detectable dGSH adduct formation in the same assay [1]. Additionally, DSP-0565 exhibited high liver microsomal stability, with >95% of the parent compound recovered after 30-minute incubation with rat or human hepatic microsomes and NADPH at 37 °C [1]. This contrasts with compound A, which underwent reactive metabolite-mediated bioactivation under identical conditions.

Reactive Metabolite Risk
Head-to-head
No dGSH adduct detected; >95% parent recovery after 30 min incubation with human/rat liver microsomes + NADPH; predecessor sulfonamide (Compound A) formed reactive metabolites under identical conditions
Absence of reactive metabolite signal supports reduced DILI concern for chronic studies
Human and rat liver microsomes; dGSH trapping assay; 37 °C
Drug Metabolism Reactive Metabolite Metabolic Stability Hepatotoxicity Risk ADME

Novel GABAergic Target Distinct from GABA-A Receptors

Despite its robust activity in the scPTZ model—which is known to involve GABA-A receptor blockade—DSP-0565 at 30 μM (approximating the unbound brain concentration of 24.6 μmol/L achieved at 30 mg/kg p.o., near the ED50) showed no binding to any of five canonical GABA-A receptor binding sites: flunitrazepam (benzodiazepine site), muscimol (GABA site), Ro-15-1788 (flumazenil; BZD antagonist site), TBOB (convulsant/picrotoxin site), and TBPS (chloride channel site) [1]. This stands in marked contrast to both VPA (which enhances GABAergic transmission via multiple mechanisms including GABA synthesis and degradation) and benzodiazepines (which directly potentiate GABA-A receptors). The authors concluded that DSP-0565's GABAergic function operates through a novel, as-yet-unidentified target [1].

GABA-A Binding Profile
Class-level inference
No binding to flunitrazepam, muscimol, Ro-15-1788, TBOB, or TBPS sites at 30 µM; unbound brain concentration 24.6 µmol/L at 30 mg/kg p.o. (≈ED50)
Novel GABAergic mechanism; supports target deorphanization studies
Radioligand displacement assays; rat brain membranes; mechanism distinct from benzodiazepines and VPA
GABAergic Mechanism of Action GABA-A Receptor Novel Target Mode of Action

Human PK Prediction via Hydrolysis Pathway

In human hepatocytes, DSP-0565 was primarily metabolized via amide bond hydrolysis to (2′-fluoro[1,1′-biphenyl]-2-yl)acetic acid (M8), whereas in rat and dog hepatocytes, metabolism proceeded via both hydrolysis and hydroxylation at the benzene ring or benzyl site [1]. The contribution of oxidation in rodent excreta was 57–62% versus hydrolysis at 23–33% [1]. When human oral clearance (CL/F) was predicted using in vitro–in vivo extrapolation (IVIVE) with animal scaling factors (SF) applied to the total metabolic pathway, fold errors ranged from 2.4–3.3. However, when SF was applied specifically to the hydrolysis pathway—the dominant human route—the prediction accuracy improved dramatically to a fold error of 1.0–1.4 [1].

Human PK Prediction
Method context
Hydrolysis-pathway IVIVE with animal scaling factors: fold error 1.0–1.4 for CL/F; total-pathway SF fold error 2.4–3.3; human metabolism primarily amide hydrolysis (M8), rodent/dog metabolism split between oxidation (57–62%) and hydrolysis (23–33%)
Species-specific clearance prediction improvement via hydrolysis-focused model
Cryopreserved hepatocytes; [14C]-DSP-0565; IVIVE methodology
Pharmacokinetics IVIVE Metabolic Clearance Species Differences Human Prediction

Efficacy in Kindling and Drug-Resistant Seizure Models

In the rat amygdala kindling model—a predictive assay for efficacy against partial (focal) seizures—DSP-0565 dramatically improved both after-discharge threshold (ADT) and after-discharge duration (ADD), suggesting clinical potential against partial epilepsy [1]. In the 6 Hz psychomotor seizure model, which is recognized as a model of drug-resistant epilepsy, both DSP-0565 and VPA demonstrated anti-convulsant activity, with DSP-0565 showing an ED50 of 56 mg/kg p.o. [1]. This dual activity in both kindling and drug-resistant seizure models complements the MES/scPTZ data and positions DSP-0565 as a candidate for refractory epilepsy indications [1].

Kindling & 6 Hz Models
Cross-study comparable
Amygdala kindling (rat): improved after-discharge threshold and duration; 6 Hz psychomotor seizure model (mouse): ED50 56 mg/kg p.o.; active in drug-resistant epilepsy model
Reported activity in drug-resistant and focal seizure models extends research utility
Rat electrical kindling; mouse 32 mA corneal stimulation; oral administration
Amygdala Kindling 6 Hz Seizure Drug-Resistant Epilepsy Partial Seizure Refractory Epilepsy

DSP-0565 Application Scenarios


Screening in Mixed-Seizure & Refractory Epilepsy Models

DSP-0565 is the compound of choice for preclinical epilepsy programs requiring simultaneous coverage of generalized tonic-clonic seizures (MES model), generalized absence/myoclonic seizures (scPTZ model), focal seizures (amygdala kindling), and drug-resistant seizures (6 Hz model). Unlike most AEDs, which are restricted to MES efficacy and therefore model only partial seizure indications, DSP-0565 provides four-model validation from a single chemical entity [1]. Its balanced ED50 values of 27 mg/kg (MES), 27 mg/kg (scPTZ), and 56 mg/kg (6 Hz) allow consistent dosing across paradigms without needing to switch reference compounds [1].

Chronic In Vivo Efficacy with a Wide Safety Margin

For studies involving extended dosing regimens—such as epilepsy disease modification, epileptogenesis prevention, or comorbid behavioral assessment—DSP-0565's 2–4× superior therapeutic index over VPA is critical [1]. Effective anti-convulsant doses (27–56 mg/kg p.o.) fall below the rotarod neurotoxicity threshold, enabling researchers to dissociate seizure control from motor impairment confounds. This is not achievable with VPA, whose effective and neurotoxic dose ranges overlap [1].

GABAergic Target Deorphanization and Mechanistic Probing

DSP-0565 serves as a unique chemical probe for identifying novel GABAergic targets. Its confirmed lack of binding to flunitrazepam, muscimol, Ro-15-1788, TBOB, and TBPS sites at 30 μM—coupled with robust in vivo GABAergic anti-convulsant activity at corresponding brain exposures (24.6 μmol/L)—makes it an ideal tool for target deconvolution campaigns [1]. Researchers investigating non-canonical GABAergic signaling pathways can use DSP-0565 as a starting point for affinity chromatography, photoaffinity labeling, or CRISPR-based resistance screens to identify its molecular target.

Human ADME/Tox Profiling Without Reactive Metabolite Confounds

Procurement for ADME/Tox profiling benefits from DSP-0565's clean metabolic profile: no detectable reactive metabolite formation (dGSH adduct negative), >95% hepatic microsomal stability, and a human-dominant amide hydrolysis pathway [1][2]. The validated IVIVE methodology using hydrolysis-specific scaling factors (fold error 1.0–1.4) enables reliable human PK prediction [2]. This combination of metabolic stability and predictive human clearance is advantageous over the predecessor sulfonamide series and over VPA, which carries known hepatotoxicity and teratogenicity risks.

Application
Selection Property
Validation Focus
Mixed-seizure & refractory epilepsy model screening
Broad-spectrum model coverage (MES, scPTZ, kindling, 6 Hz)
Anti-convulsant response across multiple seizure paradigms; consistent dosing profile
Chronic in vivo dosing with motor assessment
Dose-response separation from rotarod impairment
Therapeutic index evaluation in extended regimens; dissociation of seizure control from motor confounds
GABAergic target deorphanization
Absence of canonical GABA-A binding
Target identification via affinity chromatography, photoaffinity labeling, or CRISPR screens
Human ADME/Tox profiling without reactive metabolite confound
Clean metabolic profile (hydrolysis-dominant, no dGSH adduct)
IVIVE-based human PK prediction; hepatotoxicity risk assessment in chronic models

Technical Documentation Hub

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